![molecular formula C10H7NO5 B1195529 7,8-Dihydroxykynurenic acid](/img/structure/B1195529.png)
7,8-Dihydroxykynurenic acid
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Overview
Description
7,8-dihydroxykynurenic acid is a hydroxyquinoline that is kynurenic acid in which the hydrogens at positions 7 and 8 are replaced by hydroxy groups. It is a quinolinemonocarboxylic acid and a hydroxyquinoline. It derives from a kynurenic acid. It is a conjugate acid of a 7,8-dihydroxykynurenate.
Scientific Research Applications
Inhibition in Mouse-Skin Papillomas 7,8-Dihydroretinoic acid analogues, structurally related to 7,8-dihydroxykynurenic acid, have demonstrated significant activity in inhibiting mouse-skin papillomas. 7-(2,3,5-Trimethylphenoxy)-3,5-dimethyl-2,4,6-octatrienoic acid was particularly effective, exhibiting about four times the effectiveness of etretinate (Shealy et al., 2003).
Neurogenesis and Antidepressant Effects 7,8-Dihydroxyflavone, a small molecular tropomyosin-receptor-kinase B (TrkB) agonist, has been identified to promote neurogenesis and show potent antidepressant effects in animal models. Derivatives of this compound have demonstrated increased TrkB agonistic activity and robust antiapoptotic activity (Liu et al., 2010).
Potential Treatment for Brain and Body Disorders 7,8-Dihydroxyflavone has emerged as a potential treatment for various brain and body pathologies. More than 180 preclinical studies have explored its efficacy in animal models, indicating its usefulness for human treatment (Emili et al., 2020).
Synthesis of Novel Derivatives Research on the synthesis of novel disubstituted 7,8-dihydro-6H-5,8-ethanopyrido[3,2-d]pyrimidine derivatives, potentially related to the properties of this compound, has been reported. This includes creating C–N or C–C bonds for SNAr or palladium-catalyzed cross-coupling reactions by in situ C–O activation (Laurent et al., 2021).
Production of 7,8-Dihydroxy Unsaturated Fatty Acids The biotechnological production of 7,8-dihydroxy unsaturated fatty acids from plant oils using recombinant Escherichia coli expressing 7,8-linoleate diol synthase has been optimized. This represents the first report on the biotechnological production of such fatty acids (Seo et al., 2016).
Neuroprotective Effects in Parkinson's Disease 7,8-Dihydroxyflavone has shown neuroprotective effects on rotenone-induced motor deficit of Parkinson's disease in animal models. It improved behavioral performance and reduced dopaminergic neuron loss, suggesting its potential as a therapeutic strategy for Parkinson's treatment (Nie et al., 2019).
Modulation of Synaptic Transmission and Neuronal Excitability 7,8-Dihydroxyflavone has been observed to modulate synaptic and intrinsic neuronal properties, including reducing the strength of GABAergic inhibition and altering intrinsic neuronal excitability. This highlights its potential in developing drugs for cognitive disorders and neurodegenerative diseases (Marongiu et al., 2013).
Properties
Molecular Formula |
C10H7NO5 |
---|---|
Molecular Weight |
221.17 g/mol |
IUPAC Name |
7,8-dihydroxy-4-oxo-1H-quinoline-2-carboxylic acid |
InChI |
InChI=1S/C10H7NO5/c12-6-2-1-4-7(13)3-5(10(15)16)11-8(4)9(6)14/h1-3,12,14H,(H,11,13)(H,15,16) |
InChI Key |
TYPRWJJYCBNAQC-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C2=C1C(=O)C=C(N2)C(=O)O)O)O |
Canonical SMILES |
C1=CC(=C(C2=C1C(=O)C=C(N2)C(=O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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